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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B072272 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
(5R)-Dinoprost tromethamine, a synthetic analog of prostaglandin F2α (PGF2α), is a valuable

tool for in vitro studies investigating a wide range of biological processes. As a potent agonist of

the prostaglandin F receptor (FP receptor), it plays a crucial role in modulating cellular

functions such as smooth muscle contraction, inflammation, and cell proliferation. These

application notes provide detailed protocols for the preparation and use of (5R)-Dinoprost
tromethamine solutions in cell culture experiments, ensuring reproducibility and accuracy in

your research.
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Property Value Reference

Synonyms

Prostaglandin F2α

tromethamine salt, PGF2α

THAM

Molecular Formula C₂₀H₃₄O₅・C₄H₁₁NO₃

Molecular Weight 475.62 g/mol

Appearance
White or slightly off-white

crystalline powder

Storage (Powder) 3 years at -20°C

Storage (Stock Solution)
1 year at -80°C in solvent; 1

month at -20°C in solvent

Note: It is crucial to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Preparation of Stock Solutions
(5R)-Dinoprost tromethamine is readily soluble in several common laboratory solvents. The

choice of solvent will depend on the specific requirements of your cell culture system and

experimental design.

Solvent Solubility
Concentration
(mM)

Reference

Water 200 mg/mL ~420 mM

DMSO 95 mg/mL 199.73 mM

Ethanol 95 mg/mL ~199.73 mM

Note: When using DMSO, it is recommended to use a fresh, moisture-free aliquot as moisture

can reduce solubility. For aqueous stock solutions, sterile filtration through a 0.22 µm filter is

recommended before use in cell culture.
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Protocol 2.1: Preparation of a 10 mM Stock Solution in
DMSO

Equilibrate: Allow the vial of (5R)-Dinoprost tromethamine powder and a fresh aliquot of

DMSO to equilibrate to room temperature.

Weigh: Accurately weigh the desired amount of (5R)-Dinoprost tromethamine powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.756 mg.

Dissolve: Add the appropriate volume of DMSO to the powder. For 1 mL of a 10 mM solution,

add 1 mL of DMSO.

Mix: Gently vortex or sonicate the solution until the powder is completely dissolved.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL)

in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage or -20°C for

short-term storage.

Experimental Protocols
The optimal working concentration of (5R)-Dinoprost tromethamine will vary depending on

the cell type and the biological response being investigated. It is recommended to perform a

dose-response experiment to determine the optimal concentration for your specific application.

Treatment of endometrial adenocarcinoma cells with 1-100 nM PGF2α induced a

concentration-dependent increase in inositol phosphate mobilization.

Protocol 3.1: General Protocol for Cell Treatment
Cell Seeding: Seed your cells of interest in the appropriate culture plates and allow them to

adhere and reach the desired confluency.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the (5R)-
Dinoprost tromethamine stock solution. Prepare the desired final concentrations by diluting

the stock solution in your cell culture medium. For example, to prepare a 1 µM working

solution from a 10 mM stock, perform a 1:10,000 dilution.
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Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the desired concentration of (5R)-Dinoprost tromethamine. Include a

vehicle control (medium with the same concentration of the solvent used for the stock

solution, e.g., 0.1% DMSO).

Incubation: Incubate the cells for the desired period, as determined by your experimental

needs.

Downstream Analysis: Following incubation, the cells can be harvested for various

downstream analyses, such as proliferation assays, gene expression analysis, or protein

analysis.

Signaling Pathway and Experimental Workflow
(5R)-Dinoprost tromethamine exerts its effects by binding to the prostaglandin F2α receptor

(FP receptor), a G-protein-coupled receptor. Activation of the FP receptor primarily couples to

the Gq alpha subunit, initiating a downstream signaling cascade.

Signaling Pathway of (5R)-Dinoprost Tromethamine
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Caption: PGF2α signaling pathway initiated by (5R)-Dinoprost tromethamine.
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Caption: Workflow for a cell proliferation assay using (5R)-Dinoprost tromethamine.
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Safety Precautions
It is recommended to handle (5R)-Dinoprost tromethamine with care, preventing inhalation of

particles and skin exposure. Always wear appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses, when handling this compound.

By following these detailed application notes and protocols, researchers can confidently

prepare and utilize (5R)-Dinoprost tromethamine solutions for their cell culture experiments,

contributing to a deeper understanding of its biological roles and therapeutic potential.

To cite this document: BenchChem. [Application Notes and Protocols for (5R)-Dinoprost
Tromethamine in Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072272#how-to-prepare-5r-dinoprost-tromethamine-
solutions-for-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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